N-Allyl-2-{[2-(4-fluorophenyl)-6-methyl-4-quinazolinyl]sulfanyl}acetamide

Specification

• Molecular Formula: C20H18FN3OS
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 2-[2-(4-fluorophenyl)-6-methylquinazolin-4-yl]sulfanyl-N-prop-2-enylacetamide
• Standard InChI: InChI=1S/C20H18FN3OS/c1-3-10-22-18(25)12-26-20-16-11-13(2)4-9-17(16)23-19(24-20)14-5-7-15(21)8-6-14/h3-9,11H,1,10,12H2,2H3,(H,22,25)
• Standard InChI Key: IZMLIPWETMVSPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N=C2SCC(=O)NCC=C)C3=CC=C(C=C3)F

Introduction

N-Allyl-2-{[2-(4-fluorophenyl)-6-methyl-4-quinazolinyl]sulfanyl}acetamide is a complex organic compound belonging to the quinazoline derivative class. It features a unique combination of functional groups, including an allyl group, a sulfanyl moiety, and a fluorophenyl substituent. This compound is notable for its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Synthesis Methods

The synthesis of N-Allyl-2-{[2-(4-fluorophenyl)-6-methyl-4-quinazolinyl]sulfanyl}acetamide typically involves multiple steps:

• Formation of the Quinazoline Core: The quinazoline core can be synthesized through the condensation of anthranilic acid with formamide, followed by cyclization.

• Introduction of the Fluorophenyl Group: The fluorophenyl group is introduced via a nucleophilic aromatic substitution reaction.

• Attachment of the Allyl Group: The allyl group is introduced through an alkylation reaction.

• Formation of the Sulfanyl Linkage: The final step involves the formation of the sulfanyl linkage by reacting the intermediate with a suitable thiol reagent under mild conditions.

Biological Activities

Research indicates that N-Allyl-2-{[2-(4-fluorophenyl)-6-methyl-4-quinazolinyl]sulfanyl}acetamide exhibits promising biological activities: